Cas no 389087-11-0 (2-Propen-1-one, 3-(1-ethenyl-1H-pyrrol-2-yl)-1-phenyl-, (2E)-)

2-Propen-1-one, 3-(1-ethenyl-1H-pyrrol-2-yl)-1-phenyl-, (2E)- structure
389087-11-0 structure
Product name:2-Propen-1-one, 3-(1-ethenyl-1H-pyrrol-2-yl)-1-phenyl-, (2E)-
CAS No:389087-11-0
MF:C15H13NO
MW:223.269823789597
CID:1493741

2-Propen-1-one, 3-(1-ethenyl-1H-pyrrol-2-yl)-1-phenyl-, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one, 3-(1-ethenyl-1H-pyrrol-2-yl)-1-phenyl-, (2E)-
    • Inchi: 1S/C15H13NO/c1-2-16-12-6-9-14(16)10-11-15(17)13-7-4-3-5-8-13/h2-12H,1H2/b11-10+
    • InChI Key: DFRCWCQWJYMZRO-ZHACJKMWSA-N
    • SMILES: C(C1=CC=CC=C1)(=O)/C=C/C1=CC=CN1C=C

Computed Properties

  • Exact Mass: 223.09979

Experimental Properties

  • Density: 0.99±0.1 g/cm3(Predicted)
  • Boiling Point: 298.1±40.0 °C(Predicted)
  • PSA: 22
  • pka: -5.22±0.70(Predicted)

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